Cas no 2649065-34-7 (4-bromo-1-chloro-2-(isocyanatomethyl)benzene)

• Product Name: 4-bromo-1-chloro-2-(isocyanatomethyl)benzene
• CAS No: 2649065-34-7
• MF: C₈H₅BrClNO
• MW: 246.488400220871
• CID: 5928810
• PubChem ID: 117369005
• Update Time: 2025-10-29

4-bromo-1-chloro-2-(isocyanatomethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-chloro-2-(isocyanatomethyl)benzene
• 2649065-34-7
• EN300-1911950

• Inchi： 1S/C8H5BrClNO/c9-7-1-2-8(10)6(3-7)4-11-5-12/h1-3H,4H2
• InChI Key： DKYKORFVUUWNCG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)CN=C=O)Cl

Computed Properties

• Exact Mass: 244.92430g/mol
• Monoisotopic Mass: 244.92430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 29.4Ų

Additional information on 4-bromo-1-chloro-2-(isocyanatomethyl)benzene

Introduction to 4-Bromo-1-Chloro-2-(Isocyanatomethyl)benzene (CAS No. 2649065-34-7)

4-Bromo-1-chloro-2-(isocyanatomethyl)benzene (CAS No. 2649065-34-7) is a versatile organic compound with significant applications in the fields of pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which includes a bromine atom, a chlorine atom, and an isocyanato group attached to a benzene ring. The combination of these functional groups endows the molecule with a range of chemical properties that make it valuable for various synthetic transformations and as an intermediate in the production of more complex molecules.

The chemical structure of 4-bromo-1-chloro-2-(isocyanatomethyl)benzene can be represented as C₈H₆BrClN₂. The presence of the bromine and chlorine atoms provides sites for substitution reactions, while the isocyanato group can participate in nucleophilic addition reactions, making this compound a useful building block in organic synthesis. The isocyanato group, in particular, is known for its reactivity with amines to form urea derivatives, which are important in the development of pharmaceuticals and polymers.

In recent years, there has been growing interest in the use of 4-bromo-1-chloro-2-(isocyanatomethyl)benzene as an intermediate in the synthesis of novel pharmaceuticals. One notable application is in the development of drugs targeting specific biological pathways. For example, researchers have explored the use of this compound as a precursor for synthesizing inhibitors of key enzymes involved in disease processes. The ability to introduce multiple functional groups into a single molecule allows for fine-tuning of pharmacological properties, such as solubility, stability, and bioavailability.

Beyond pharmaceutical applications, 4-bromo-1-chloro-2-(isocyanatomethyl)benzene has also found use in materials science. The compound can be incorporated into polymers to enhance their mechanical properties or to introduce specific functionalities. For instance, the isocyanato group can react with diols or diamines to form polyurethanes, which are widely used in coatings, adhesives, and foams due to their excellent mechanical strength and chemical resistance.

The synthetic versatility of 4-bromo-1-chloro-2-(isocyanatomethyl)benzene has been further demonstrated through its use in the development of new catalysts and ligands. In catalysis, this compound can serve as a ligand precursor for transition metal complexes, which are used in various catalytic processes such as hydrogenation and polymerization. The ability to tailor the electronic and steric properties of these complexes through the substitution of different functional groups on the benzene ring makes 4-bromo-1-chloro-2-(isocyanatomethyl)benzene an attractive choice for researchers seeking to optimize catalytic efficiency.

In addition to its synthetic applications, 4-bromo-1-chloro-2-(isocyanatomethyl)benzene has been studied for its potential environmental impact. Researchers have investigated the biodegradability and toxicity of this compound to ensure its safe use in industrial processes. Studies have shown that under controlled conditions, 4-bromo-1-chloro-2-(isocyanatomethyl)benzene can be effectively degraded by microorganisms, reducing its environmental footprint. However, proper handling and disposal practices are still essential to minimize any potential risks.

The safety profile of 4-bromo-1-chloro-2-(isocyanatomethyl)benzene has also been evaluated through various toxicological studies. These studies have provided valuable insights into the compound's effects on human health and the environment. While no significant acute toxicity has been reported, long-term exposure should be monitored to ensure worker safety and environmental compliance.

In conclusion, 4-bromo-1-chloro-2-(isocyanatomethyl)benzene (CAS No. 2649065-34-7) is a multifunctional organic compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and reactivity make it an invaluable tool for researchers and chemists working on the development of new materials and drugs. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in various scientific fields.